Cas no 139957-82-7 (2-Chloro-5-ethynylthiophene)

• Product Name: 2-Chloro-5-ethynylthiophene
• CAS No: 139957-82-7
• MF: C₆H₃ClS
• MW: 142.606019258499
• MDL: MFCD08703571
• CID: 102103
• PubChem ID: 15597422
• Update Time: 2025-04-18

2-Chloro-5-ethynylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-ethynylthiophene
• Thiophene,2-chloro-5-ethynyl-
• 2-Aethinyl-5-chlor-thiophen
• 2-CHLORO-5-ETHYNYL-THIOPHENE
• 2-ethynyl-5-chloro-thiophene
• Thiophene,2-chloro-5-ethynyl
• DS-16281
• Thiophene, 2-chloro-5-ethynyl-
• A885928
• 139957-82-7
• DTXSID90575439
• MFCD08703571
• F2147-2795
• FT-0720148
• SCHEMBL14072752
• EN300-199651
• AKOS006238089
• DA-45377

• MDL： MFCD08703571
• Inchi： 1S/C6H3ClS/c1-2-5-3-4-6(7)8-5/h1,3-4H
• InChI Key： SDVHVQQEXLEHGZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#C)S1

Computed Properties

• Exact Mass: 141.96400
• Monoisotopic Mass: 141.9643990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 193.8±25.0 °C at 760 mmHg
• Flash Point: 89.6±9.9 °C
• PSA: 28.24000
• LogP: 2.38280
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

2-Chloro-5-ethynylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes